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Compound of Interest

Compound Name: Bulan

Cat. No.: B089627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bulan, chemically known as 1,1-bis(p-chlorophenyl)-2-nitrobutane, is an organochlorine

insecticide. This document provides a comprehensive overview of its chemical structure,

properties, and known toxicological effects. While specific mechanistic studies on Bulan are

limited in publicly accessible literature, this guide synthesizes available data and draws

parallels with other organochlorine insecticides to provide a detailed understanding of its likely

mechanism of action. This guide is intended for researchers, scientists, and drug development

professionals interested in the toxicology and pharmacology of organochlorine compounds.

Chemical Structure and Properties
Bulan is a chlorinated hydrocarbon with the molecular formula C₁₆H₁₅Cl₂NO₂. Its structure

features two p-chlorophenyl groups attached to the first carbon of a nitrobutane chain.

Table 1: Chemical and Physical Properties of Bulan
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Property Value Source

IUPAC Name

1-chloro-4-[1-(4-

chlorophenyl)-2-

nitrobutyl]benzene

PubChem

Molecular Formula C₁₆H₁₅Cl₂NO₂ PubChem

Molecular Weight 324.20 g/mol Cheméo

CAS Number 117-26-0 PubChem

Appearance Crystalline solid (inferred) General knowledge

Melting Point Not available -

Boiling Point Not available -

Water Solubility Low (inferred from structure) General knowledge

LogP (Octanol/Water) High (inferred from structure) General knowledge

Bulan was often used in combination with a structurally similar compound, 1,1-bis(p-

chlorophenyl)-2-nitropropane (Prolan), in a commercial insecticide formulation known as Dilan.

Synthesis
While a detailed, step-by-step experimental protocol for the synthesis of Bulan is not readily

available in peer-reviewed literature, a plausible synthetic route can be inferred from general

organic chemistry principles.

Postulated Synthesis Workflow
The synthesis likely involves the reaction of 1-nitropropane with a suitable chlorobenzene

derivative. A potential pathway could be the condensation of 1,1-dichloro-2-nitrobutane with

chlorobenzene in the presence of a Friedel-Crafts catalyst.
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Caption: Postulated synthesis pathway for Bulan.

Mechanism of Action and Toxicology
General Mechanism of Organochlorine Insecticides
Organochlorine insecticides are well-documented neurotoxicants.[1][2] Their primary mode of

action involves the disruption of normal nerve function, leading to hyperexcitability, convulsions,

paralysis, and ultimately death of the insect.[1] Two primary molecular targets have been

identified for this class of compounds:

Voltage-Gated Sodium Channels: Some organochlorines, like DDT, bind to voltage-gated

sodium channels, forcing them to remain open. This disrupts the normal repolarization of the

neuronal membrane, leading to uncontrolled nerve impulses.

GABAₐ Receptor-Chloride Channel Complex: Other organochlorines, such as lindane, act as

non-competitive antagonists of the GABAₐ receptor.[3][4] By blocking the influx of chloride

ions, they inhibit the hyperpolarizing effect of the neurotransmitter GABA, resulting in a state

of neuronal hyperexcitability.[3]

Postulated Mechanism of Action for Bulan
Given its structural similarity to other organochlorine insecticides, it is highly probable that

Bulan exerts its neurotoxic effects through one of the mechanisms described above. While

specific studies definitively elucidating Bulan's mechanism of action are not available, the
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presence of the chlorinated phenyl groups suggests a likely interaction with neuronal ion

channels.
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Caption: Postulated signaling pathway for Bulan's neurotoxicity.

Toxicological Data
Quantitative toxicological data for Bulan is scarce in modern literature. As an older and

discontinued insecticide, comprehensive studies meeting current regulatory standards are not

available.

Experimental Protocols
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Detailed experimental protocols specifically designed for Bulan are not available in the public

domain. However, standard methodologies for assessing the toxicity of insecticides can be

applied.

General Protocol for Insecticide Toxicity Testing
A common method for determining the acute toxicity of an insecticide is the LD₅₀ (Lethal Dose,

50%) test. This involves administering varying doses of the compound to a population of test

organisms (e.g., insects, rodents) and observing the mortality rate.
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Caption: General experimental workflow for LD₅₀ determination.
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Conclusion
Bulan is an organochlorine insecticide with a chemical structure indicative of neurotoxic

properties. While specific experimental data on its synthesis and mechanism of action are

limited, it is reasonable to postulate that it acts on neuronal ion channels, similar to other

compounds in its class. This guide provides a foundational understanding of Bulan for scientific

professionals, highlighting the need for further research to fully elucidate its toxicological

profile.

Disclaimer: This document is for informational purposes only and is intended for a scientific

audience. The information provided should not be used for any other purpose. Bulan is a

legacy insecticide and is not approved for use in many countries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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